Cas no 941904-14-9 (N-(4-butylphenyl)-1-(3-nitrophenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide)

• Product Name: N-(4-butylphenyl)-1-(3-nitrophenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide
• CAS No: 941904-14-9
• MF: C₂₃H₂₃N₃O₄
• MW: 405.446425676346
• CID: 5499696
• Update Time: 2025-05-20

N-(4-butylphenyl)-1-(3-nitrophenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxamide, N-(4-butylphenyl)-1,2-dihydro-1-[(3-nitrophenyl)methyl]-2-oxo-
• N-(4-butylphenyl)-1-(3-nitrophenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide

• Inchi： 1S/C23H23N3O4/c1-2-3-6-17-10-12-19(13-11-17)24-22(27)21-9-5-14-25(23(21)28)16-18-7-4-8-20(15-18)26(29)30/h4-5,7-15H,2-3,6,16H2,1H3,(H,24,27)
• InChI Key： JZGGWDPNUGPIFG-UHFFFAOYSA-N
• SMILES： C1(=O)N(CC2=CC=CC([N+]([O-])=O)=C2)C=CC=C1C(NC1=CC=C(CCCC)C=C1)=O

Additional information on N-(4-butylphenyl)-1-(3-nitrophenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide

N-(4-Butylphenyl)-1-(3-Nitrophenyl)methyl-2-Oxo-1,2-Dihydropyridine-3-Carboxamide (CAS No. 941904-14-9): A Comprehensive Overview

N-(4-Butylphenyl)-1-(3-nitrophenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide (CAS No. 941904-14-9) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, often referred to by its CAS number for brevity, is a derivative of pyridine and features a unique structural arrangement that confers it with potential therapeutic properties. This article aims to provide a comprehensive overview of the compound, including its chemical structure, synthesis methods, biological activities, and recent research findings.

The chemical structure of N-(4-butylphenyl)-1-(3-nitrophenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide is characterized by a pyridine ring fused with a dihydropyridine moiety, substituted with a butylphenyl group and a nitrophenylmethyl group. The presence of these functional groups imparts specific chemical and biological properties to the molecule. The butylphenyl group contributes to the lipophilicity of the compound, while the nitro group provides electron-withdrawing effects that can influence its reactivity and stability.

The synthesis of N-(4-butylphenyl)-1-(3-nitrophenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide typically involves multi-step reactions. One common approach is to start with the condensation of 3-nitrobenzaldehyde with an appropriate amine to form an imine intermediate. This intermediate is then reacted with a suitable pyridine derivative in the presence of a catalyst to form the desired product. Recent advancements in synthetic methods have focused on improving yield and reducing side reactions, making the synthesis more efficient and scalable for industrial applications.

In terms of biological activities, N-(4-butylphenyl)-1-(3-nitrophenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide has shown promising results in various preclinical studies. Research has indicated that this compound exhibits potent anti-inflammatory and anti-cancer properties. For instance, studies have demonstrated its ability to inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro. Additionally, it has been shown to induce apoptosis in cancer cells by modulating key signaling pathways such as p53 and Bcl-2.

Recent studies have also explored the potential therapeutic applications of N-(4-butylphenyl)-1-(3-nitrophenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide in neurodegenerative diseases. Preliminary findings suggest that it may have neuroprotective effects by reducing oxidative stress and preventing neuronal cell death. These properties make it a promising candidate for further investigation in the treatment of conditions such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic profile of N-(4-butylphenyl)-1-(3-nitrophenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide has been studied to understand its absorption, distribution, metabolism, and excretion (ADME) properties. In vitro studies using human liver microsomes have shown that the compound is metabolized primarily through cytochrome P450 enzymes. Its lipophilic nature suggests good membrane permeability, which could facilitate its absorption and distribution in tissues.

Clinical trials are currently underway to evaluate the safety and efficacy of N-(4-butylphenyl)-1-(3-nitrophenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide in human subjects. Early-phase trials have reported favorable safety profiles with minimal adverse effects observed at therapeutic doses. These findings are encouraging and warrant further investigation in larger-scale clinical trials.

In conclusion, N-(4-butylphenyl)-1-(3-nitrophenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide (CAS No. 941904-14-9) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the pharmaceutical industry. As ongoing studies continue to unravel its full potential, this compound holds significant promise for addressing unmet medical needs in various disease areas.